Cas no 132945-75-6 ((S)-1-BOC-3-Methanesulfonyloxypyrrolidine)

• Product Name: (S)-1-BOC-3-Methanesulfonyloxypyrrolidine
• CAS No: 132945-75-6
• MF: C₁₀H₁₉NO₅S
• MW: 265.326562166214
• MDL: MFCD09953436
• CID: 1090919
• PubChem ID: 11032777
• Update Time: 2025-05-19

(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
• (S)‐1‐BOC‐3‐METHANESULFONYLOXY‐PYRROLIDINE
• (S)-1-Boc-3-methanesulfonyloxypyrrolidine
• (S)-1-Boc-3-Methanesulfonyloxy-Pyrrolidine
• (S)-tert-Butyl 3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
• tert-Butyl (3S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
• tert-Butyl (S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
• (S)-3-Methanesulfonyloxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-[(Methylsulfonyl)oxy]pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-(methanesulfonyloxy)pyrrolidine-1-carboxylate
• KWQRKOSMSFLBTJ-QMMMGPOBSA-N
• AK144252
• FCH3597203
• RP07313
• AX8262743
• AB0005005
• ST24036454
• (S
• CS-0154771
• AM10363
• tert-butyl (3S)-3-methylsulfonyloxypyrrolidine-1-carboxylate
• 132945-75-6
• (S)-1-(tert-butoxycarbonyl)pyrrolidin-3-yl methanesulfonate
• N-tert-butoxycarbonyl-(S)-3-pyrrolidinyl methansulfonate
• (S)-tert-Butyl3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
• (S)-tert-butyl 3-(methylsulfonyloxy)pyrrolidine-1-carboxylate
• C10H19NO5S
• SCHEMBL66134
• tert-Butyl (3S)-3-[(methanesulfonyl)oxy]pyrrolidine-1-carboxylate
• A854916
• DS-7817
• MFCD09953436
• AKOS015949319
• tert-butyl (3S)-3-[(methylsulphonyl)oxy]-1-pyrrolidinecarboxylate
• (S)-1-Boc-3-(methylsulfonyloxy)pyrrolidine
• 1,1-Dimethylethyl (3S)-3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylate
• (S)-3-Methanesulfonyloxypyrrolidine-1-carboxylic acid tert-butyl ester
• 1,1-dimethylethyl(3S)-3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylate
• (S)-tert-butyl 3-(methylsulfonyloxy)pyrrolidin-1-carboxylate
• (5)-1-(tert-butoxycarbonyl)pyrrolidin-3-yl methanesulfonate
• DTXSID00452707
• (S)-1-BOC-3-Methanesulfonyloxypyrrolidine

• MDL： MFCD09953436
• Inchi： 1S/C10H19NO5S/c1-10(2,3)15-9(12)11-6-5-8(7-11)16-17(4,13)14/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： KWQRKOSMSFLBTJ-QMMMGPOBSA-N
• SMILES： S(C)(=O)(=O)O[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 265.09839388g/mol
• Monoisotopic Mass: 265.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 392.9±31.0 °C at 760 mmHg
• Flash Point: 191.4±24.8 °C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (S)-1-BOC-3-Methanesulfonyloxypyrrolidine

Comprehensive Guide to (S)-1-BOC-3-Methanesulfonyloxypyrrolidine (CAS No. 132945-75-6): Properties, Applications, and Industry Insights

(S)-1-BOC-3-Methanesulfonyloxypyrrolidine (CAS No. 132945-75-6) is a high-value chiral intermediate widely used in pharmaceutical synthesis and organic chemistry. This BOC-protected pyrrolidine derivative features a methanesulfonyloxy group at the 3-position, making it a versatile building block for asymmetric synthesis. Its stereospecificity and reactivity have garnered significant attention from researchers developing novel APIs (Active Pharmaceutical Ingredients) and fine chemicals.

The compound's CAS number 132945-75-6 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its importance in medicinal chemistry. Recent trends show growing interest in chiral auxiliaries and sulfonate esters for drug discovery, particularly in kinase inhibitor development and peptide mimetics. The BOC (tert-butoxycarbonyl) protecting group enhances the molecule's stability during multi-step syntheses, a feature highly valued in process chemistry.

From a technical perspective, (S)-1-BOC-3-Methanesulfonyloxypyrrolidine demonstrates excellent solubility in common organic solvents (DCM, THF, DMF) while remaining stable under inert atmospheres. Its pyrrolidine scaffold is structurally analogous to proline, enabling applications in constrained peptide design—a hot topic in neurodegenerative disease research. Analytical methods like HPLC and chiral GC are typically employed to verify its high enantiomeric excess (>98% ee), a critical parameter for regulatory compliance in pharmaceutical manufacturing.

Industry reports indicate rising demand for enantiomerically pure intermediates like CAS 132945-75-6, driven by the FDA's emphasis on stereochemical control in new drug applications. The compound's methanesulfonyl (mesyl) group serves as an excellent leaving group in nucleophilic substitution reactions, facilitating C-N and C-C bond formations—key transformations in creating heterocyclic compounds. These properties align with current research priorities in fragment-based drug discovery and PROTAC (Proteolysis Targeting Chimera) development.

Environmental and regulatory considerations for handling (S)-1-BOC-3-Methanesulfonyloxypyrrolidine follow standard laboratory safety protocols. While not classified as hazardous under GHS, proper storage at 2-8°C under nitrogen is recommended to maintain its chemical integrity. The compound's shelf life can exceed 24 months when stored correctly, as confirmed by accelerated stability studies—a frequently asked question among procurement specialists.

Emerging applications include its use in flow chemistry systems, where its predictable reactivity enables continuous manufacturing—an industry 4.0 trend gaining traction in green chemistry initiatives. Patent analyses reveal its incorporation in synthetic routes for JAK inhibitors and BTK inhibitors, addressing the booming market for immunomodulatory drugs. The pyrrolidine sulfonate moiety also shows promise in agrochemical research, particularly in designing novel chiral pesticides with reduced environmental persistence.

For quality assurance, suppliers typically provide comprehensive analytical data including 1H/13C NMR, mass spectrometry, and elemental analysis certificates. These specifications are crucial for researchers comparing CAS 132945-75-6 across vendors—a common procurement challenge. Recent advancements in catalytic asymmetric synthesis have improved production efficiency, making this intermediate more accessible for academic and industrial laboratories alike.

The compound's role in peptidomimetic drug design deserves special mention. Its ability to induce conformational constraints in peptide backbones makes it valuable for developing oral bioavailability enhancers—a persistent challenge in peptide therapeutics. This application aligns with growing investments in GPCR-targeted drugs and cyclic peptide platforms, areas generating substantial scientific and commercial interest.

In summary, (S)-1-BOC-3-Methanesulfonyloxypyrrolidine (CAS No. 132945-75-6) represents a sophisticated tool for modern synthetic chemists. Its combination of stereochemical purity, functional group versatility, and process compatibility positions it as a critical enabler for next-generation drug discovery. As pharmaceutical R&D increasingly focuses on targeted therapies and personalized medicine, the demand for such high-performance chiral building blocks is expected to grow substantially in the coming decade.